Cas no 2549066-55-7 (7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one
• CAS No: 2549066-55-7
• MF: C₂₀H₂₂FN₅O₂
• MW: 383.419387340546
• CID: 5315777
• PubChem ID: 154830190
• Update Time: 2025-10-28

7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS040723008
• F6747-6504
• 2549066-55-7
• 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one
• 7-Fluoro-3-[[1-(3-methoxy-2-pyrazinyl)-4-piperidinyl]methyl]-2-methyl-4(3H)-quinazolinone

• Inchi： 1S/C20H22FN5O2/c1-13-24-17-11-15(21)3-4-16(17)20(27)26(13)12-14-5-9-25(10-6-14)18-19(28-2)23-8-7-22-18/h3-4,7-8,11,14H,5-6,9-10,12H2,1-2H3
• InChI Key： KBWAGNMFOJVVOJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(F)=C2)C(=O)N(CC2CCN(C3=NC=CN=C3OC)CC2)C=1C

Computed Properties

• Exact Mass: 383.17575312g/mol
• Monoisotopic Mass: 383.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 560.1±60.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)

Additional information on 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one

Introduction to 7-Fluoro-3-{[1-(3-Methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one (CAS No. 2549066-55-7)

7-Fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one, with the CAS number 2549066-55-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structural features of this molecule, particularly the incorporation of a fluorine atom and a methoxypyrazine moiety, make it a promising candidate for various therapeutic applications.

The fluorine atom in the structure of 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one plays a crucial role in enhancing its pharmacological properties. Fluorination is a common strategy in drug design to improve the metabolic stability and bioavailability of compounds. Recent studies have shown that fluorinated derivatives often exhibit enhanced binding affinity to their target receptors, leading to improved efficacy and reduced side effects. This is particularly relevant in the development of drugs targeting G protein-coupled receptors (GPCRs) and other protein targets involved in various diseases.

The methoxypyrazine moiety is another key structural element that contributes to the biological activity of this compound. Pyrazines are known for their ability to modulate various biological processes, including neurotransmission and inflammation. The presence of a methoxy group further enhances the lipophilicity and solubility of the molecule, which can improve its absorption and distribution in biological systems. This makes 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one an attractive candidate for the development of drugs targeting neurological disorders and inflammatory conditions.

In terms of its pharmacological profile, 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one has been shown to exhibit potent antitumor activity against various cancer cell lines. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of breast cancer, lung cancer, and colon cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its antitumor properties, 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and modulate glutamate receptor activity.

The clinical potential of 7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-2-methyl-3,4-dihydroquinazolin-4-one is further supported by its favorable pharmacokinetic properties. In animal models, this compound has demonstrated good oral bioavailability and a favorable safety profile. These characteristics make it suitable for further development as an orally administered therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have also contributed to our understanding of the structure-function relationship of 7-fluoro-3-{[1-(3-methoxypyrazin-2-y l)piperidin - 4 - yl ] methyl } - 2 - methyl - 3 , 4 - dihydroquinazolin - 4 - one . Molecular docking studies have provided insights into its binding interactions with specific protein targets, which can guide the rational design of more potent analogs with enhanced selectivity.

In conclusion, 7-fluoro - 3 - {[1 -( 3 - methoxypyrazin - 2 - yl ) piperidin - 4 - yl ] methyl } - 2 - methyl - 3 , 4 - dihydroquinazolin - 4 - one (CAS No. 2549066 - 55 - 7) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications in oncology, neurology, and other therapeutic areas.